Cas no 2121511-62-2 (4-Bromo-3,5-dichlorophenyl boronic acid)

4-Bromo-3,5-dichlorophenyl boronic acid is a versatile boronic acid derivative commonly employed in Suzuki-Miyaura cross-coupling reactions, a pivotal method for forming carbon-carbon bonds in organic synthesis. Its distinct halogen substitution pattern (bromo and dichloro groups) enhances reactivity and selectivity, making it valuable for constructing complex aryl frameworks in pharmaceuticals, agrochemicals, and materials science. The boronic acid functional group facilitates efficient coupling with aryl halides under mild conditions, while the halogen substituents offer further derivatization opportunities. This compound exhibits good stability under standard handling conditions, ensuring reliable performance in synthetic applications. Its high purity and consistent quality are critical for reproducible results in research and industrial-scale processes.
4-Bromo-3,5-dichlorophenyl boronic acid structure
2121511-62-2 structure
Product Name:4-Bromo-3,5-dichlorophenyl boronic acid
CAS No:2121511-62-2
MF:C6H4BBrCl2O2
MW:269.715759277344
MDL:MFCD29088158
CID:5078863
Update Time:2026-03-01

4-Bromo-3,5-dichlorophenyl boronic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-3,5-dichlorophenyl boronic acid
    • (4-Bromo-3,5-dichlorophenyl)boronic acid
    • 4-Bromo-3,5-dichlorophenylboronic acid
    • WJD51162
    • ZB1470
    • D77046
    • MDL: MFCD29088158
    • Inchi: 1S/C6H4BBrCl2O2/c8-6-4(9)1-3(7(11)12)2-5(6)10/h1-2,11-12H
    • InChI Key: FIIAWVYUPICPON-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=C(B(O)O)C=C1Cl)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 149
  • Topological Polar Surface Area: 40.5

4-Bromo-3,5-dichlorophenyl boronic acid Pricemore >>

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